Cas no 136831-56-6 (Propanoic acid,2-[[[1-(2-amino-4-thiazolyl)-2-[(2,2-dihydroxyethyl)amino]-2-oxoethylidene]amino]oxy]-2-methyl-)

• Product Name: Propanoic acid,2-[[[1-(2-amino-4-thiazolyl)-2-[(2,2-dihydroxyethyl)amino]-2-oxoethylidene]amino]oxy]-2-methyl-
• CAS No: 136831-56-6
• MF: C₁₁H₁₆N₄O₆S
• MW: 332.332941055298
• CID: 141808
• PubChem ID: 9574153
• Update Time: 2025-04-19

Propanoic acid,2-[[[1-(2-amino-4-thiazolyl)-2-[(2,2-dihydroxyethyl)amino]-2-oxoethylidene]amino]oxy]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[[[1-(2-amino-4-thiazolyl)-2-[(2,2-dihydroxyethyl)amino]-2-oxoethylidene]amino]oxy]-2-methyl-
• 2-[(Z)-[1-(2-amino-1,3-thiazol-4-yl)-2-(2,2-dihydroxyethylamino)-2-oxoethylidene]amino]oxy-2-methylpropanoic acid
• HP 0.35
• Propanoic acid,2-[[[1-(2-amino-4-thiazolyl)-2-[(2,2-dihydroxyethyl)amino]-2-oxoethylidene]amin...
• 2-[({(1Z)-1-(2-amino-1,3-thiazol-4-yl)-2-[(2,2-dihydroxyethyl)amino]-2-oxoethylidene}amino)oxy]-2-methylpropanoic acid
• HP-0.35
• Propanoic acid, 2-(((1-(2-amino-4-thiazolyl)-2-((2,2-dihydroxyethyl)amino)-2-oxoethylidene)amino)oxy)-2-methyl-
• 2-[(Z)-[1-(2-aminothiazol-4-yl)-2-(2,2-dihydroxyethylamino)-2-oxo-ethylidene]amino]oxy-2-methyl-propanoic acid
• 2-[[(2-Amino-4-thiazolyl)][(1-carboxy-1-methylethoxy)imino]acetylamino]-1-
• Propanoic acid, 2-[[[1-(2-amino-4-thiazolyl)-2-[(2,2-dihydroxyethyl)amino]-2-oxoethylidene]amino]oxy]-2-methyl-2-[[(2-Amino-4-thiazolyl)][(1-carboxy-1-methylethoxy)imino]acetylamino]-1-
• 136831-56-6

• Inchi： 1S/C11H16N4O6S/c1-11(2,9(19)20)21-15-7(5-4-22-10(12)14-5)8(18)13-3-6(16)17/h4,6,16-17H,3H2,1-2H3,(H2,12,14)(H,13,18)(H,19,20)/b15-7-
• InChI Key： FHGGSJJCFHHZEZ-CHHVJCJISA-N
• SMILES： S1C(N)=NC(=C1)/C(/C(NCC(O)O)=O)=N/OC(C(=O)O)(C)C

Computed Properties

• Exact Mass: 332.07918
• Monoisotopic Mass: 332.07905542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 456
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 196Ų
• Surface Charge: 0
• Tautomer Count: 4
• XLogP3: -0.3

Experimental Properties

• PSA: 167.36